3-(3-chlorophenyl)-N-[1-(2-phenylethyl)-3-piperidinyl]propanamide

• IUPAC Name: 3-(3-chlorophenyl)-N-[1-(2-phenylethyl)piperidin-3-yl]propanamide
• InChI: InChI=1S/C22H27ClN2O/c23-20-9-4-8-19(16-20)11-12-22(26)24-21-10-5-14-25(17-21)15-13-18-6-2-1-3-7-18/h1-4,6-9,16,21H,5,10-15,17H2,(H,24,26)
• InChI Key: IOBLUXBXOGHFFW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CCC2=CC=CC=C2)NC(=O)CCC3=CC(=CC=C3)Cl
• Molecular Formula: C22H27ClN2O
• Molecular Weight: 370.9 g/mol

Description

3-(3-chlorophenyl)-N-[1-(2-phenylethyl)-3-piperidinyl]propanamide, also known as CPP, is a chemical compound that has been studied for its potential use in scientific research. CPP is a synthetic compound that has been found to have various biochemical and physiological effects, making it an interesting compound for researchers to study.

Mechanism of Action

3-(3-chlorophenyl)-N-[1-(2-phenylethyl)-3-piperidinyl]propanamide acts as a modulator of the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor in the brain. It has been found to have an impact on the release of dopamine and other neurotransmitters, which can affect various physiological processes.
Biochemical and Physiological Effects:
3-(3-chlorophenyl)-N-[1-(2-phenylethyl)-3-piperidinyl]propanamide has been found to have various biochemical and physiological effects, including an impact on the release of dopamine and other neurotransmitters. It has also been found to have an impact on the reward pathway in the brain, which can affect addictive behaviors.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-chlorophenyl)-N-[1-(2-phenylethyl)-3-piperidinyl]propanamide in lab experiments is that it has been well-studied and has a known mechanism of action. This can make it easier for researchers to design experiments and interpret their results. However, one limitation of using 3-(3-chlorophenyl)-N-[1-(2-phenylethyl)-3-piperidinyl]propanamide is that it can be difficult to obtain and is relatively expensive compared to other compounds.

Future Directions

There are many potential future directions for research on 3-(3-chlorophenyl)-N-[1-(2-phenylethyl)-3-piperidinyl]propanamide. One area of interest is the potential use of 3-(3-chlorophenyl)-N-[1-(2-phenylethyl)-3-piperidinyl]propanamide in the treatment of addiction and other neurological disorders. Additionally, there is ongoing research into the mechanism of action of 3-(3-chlorophenyl)-N-[1-(2-phenylethyl)-3-piperidinyl]propanamide and how it interacts with other compounds in the brain. Finally, there is interest in developing new compounds that are similar to 3-(3-chlorophenyl)-N-[1-(2-phenylethyl)-3-piperidinyl]propanamide but have different properties, which could lead to the development of new treatments for various disorders.

Synthesis Methods

The synthesis of 3-(3-chlorophenyl)-N-[1-(2-phenylethyl)-3-piperidinyl]propanamide is a complex process that involves several steps. One of the most common methods for synthesizing 3-(3-chlorophenyl)-N-[1-(2-phenylethyl)-3-piperidinyl]propanamide is through a reaction between 3-chlorophenylacetonitrile and N-phenethylpiperidine-3-carboxamide. The reaction is catalyzed by a base such as sodium hydride or potassium carbonate, and the resulting product is purified through column chromatography.

Scientific Research Applications

3-(3-chlorophenyl)-N-[1-(2-phenylethyl)-3-piperidinyl]propanamide has been studied for its potential use in scientific research in various fields. It has been found to have an impact on the central nervous system and has been studied for its potential use in the treatment of various neurological disorders. 3-(3-chlorophenyl)-N-[1-(2-phenylethyl)-3-piperidinyl]propanamide has also been studied for its potential use in the treatment of addiction, as it has been found to have an impact on the reward pathway in the brain.